Construction of 2D nanoporous networks by coupling on-surface dynamic imine chemistry and dipole-stabilized self-assembly†
Chemical Communications Pub Date: 2016-11-29 DOI: 10.1039/C6CC08482F
Abstract
Double-walled nanoporous networks based on the Schiff base reaction of nonplanar tripodic building blocks and subsequent dipole-directed self-assembly were fabricated on highly oriented pyrolytic graphite (HOPG) at the gas–solid interface. This is the first example of nonplanar molecules exploited as precursors for a surface reaction.
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Journal Name:Chemical Communications
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